Cas no 1286732-94-2 (3-methyl-5-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole
• CAS No: 1286732-94-2
• MF: C₁₇H₁₇N₅O₂
• MW: 323.3492
• CID: 5344477
• Update Time: 2025-07-14

3-methyl-5-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone
• (3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
• VU0530701-1
• Z1875653184
• 3-methyl-5-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole

• Inchi： 1S/C17H17N5O2/c1-11-15(8-18-22(11)14-6-4-3-5-7-14)17(23)21-9-13(10-21)16-19-12(2)20-24-16/h3-8,13H,9-10H2,1-2H3
• InChI Key： QPWJDFJVXYDCSJ-UHFFFAOYSA-N
• SMILES： O1C(C2([H])C([H])([H])N(C(C3C([H])=NN(C4C([H])=C([H])C([H])=C([H])C=4[H])C=3C([H])([H])[H])=O)C2([H])[H])=NC(C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 1.9
• Topological Polar Surface Area: 77

Additional information on 3-methyl-5-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole

Introduction to 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole (CAS No. 1286732-94-2)

3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole (CAS No. 1286732-94-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,4-oxadiazole ring, an azetidine moiety, and a pyrazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole is particularly noteworthy for its ability to interact with various biological targets. The oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors. The azetidine moiety adds conformational flexibility and can influence the compound's pharmacokinetic properties. The pyrazole ring, on the other hand, is often associated with anti-inflammatory and analgesic activities.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the most promising areas of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibited potent inhibitory activity against a specific kinase involved in the proliferation of cancer cells. The researchers found that the compound selectively inhibited the kinase without affecting other essential enzymes, suggesting a high degree of specificity and reduced potential for side effects. This finding has significant implications for the development of targeted therapies for cancer treatment.

Beyond its potential as an anticancer agent, 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole has also shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the pathogenesis of conditions like rheumatoid arthritis and inflammatory bowel disease. By modulating their production, this compound may offer a new therapeutic approach to managing these chronic inflammatory conditions.

The pharmacokinetic properties of 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, it has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 3-Methyl-5-[1-(5-Methyl-1-Phenyl-1H-Pyrazole-4-Carbonyl)Azetidin-3-Yl]-1,2,4-Oxadiazole (CAS No. 1286732-94-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and biological activities make it an attractive target for drug discovery efforts aimed at treating cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.